1-[2-(2-methylphenoxy)butanoyl]pyrrolidine

• IUPAC Name: 2-(2-methylphenoxy)-1-pyrrolidin-1-ylbutan-1-one
• InChI: InChI=1S/C15H21NO2/c1-3-13(15(17)16-10-6-7-11-16)18-14-9-5-4-8-12(14)2/h4-5,8-9,13H,3,6-7,10-11H2,1-2H3
• InChI Key: CCXMELOHLGKHFT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCCC1)OC2=CC=CC=C2C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

1-[2-(2-methylphenoxy)butanoyl]pyrrolidine, commonly known as MPBP, is a synthetic compound that belongs to the class of pyrrolidine derivatives. It has been studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

MPBP works by blocking the transporters that are responsible for the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which can result in changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
MPBP has been shown to have a range of biochemical and physiological effects. It has been found to increase locomotor activity, reduce anxiety-like behavior, and enhance learning and memory in animal models. It has also been shown to have potential therapeutic effects in conditions such as depression, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using MPBP in lab experiments is its high potency and selectivity for the dopamine, norepinephrine, and serotonin transporters. This allows for precise modulation of these neurotransmitters without affecting other systems in the brain. However, one limitation is that MPBP has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on MPBP. One area of interest is its potential therapeutic effects in conditions such as depression, anxiety, and addiction. Another area of interest is its role in modulating the activity of other neurotransmitter systems in the brain. Additionally, further research is needed to understand the long-term effects of MPBP and its potential for abuse.

Synthesis Methods

MPBP can be synthesized through a multi-step process starting with the reaction of 2-methylphenol with butyryl chloride to form 2-(2-methylphenoxy)butanoyl chloride. This intermediate is then reacted with pyrrolidine to form MPBP. The purity of the final product can be improved through recrystallization and chromatographic methods.

Scientific Research Applications

MPBP has been studied for its potential use in scientific research due to its ability to modulate the activity of certain neurotransmitters in the brain. It has been shown to act as a potent and selective inhibitor of the reuptake of dopamine, norepinephrine, and serotonin. This makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological conditions.